Cas no 886360-80-1 (6-(4-Benzylpiperazin-1-yl)nicotinic acid)

• Product Name: 6-(4-Benzylpiperazin-1-yl)nicotinic acid
• CAS No: 886360-80-1
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• MDL: MFCD03791243
• CID: 3143136
• PubChem ID: 2764429
• Update Time: 2025-04-21

6-(4-Benzylpiperazin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Benzylpiperazin-1-yl)nicotinic acid
• CS-0330608
• 6-(4-benzylpiperazin-1-yl)pyridine-3-carboxylic Acid
• 6-(4-Benzylpiperazin-1-yl)nicotinicacid
• 6-(4-benzylpiperazino)nicotinic acid
• MFCD03791243
• 8W-0245
• AKOS000214653
• 886360-80-1

• MDL： MFCD03791243
• Inchi： 1S/C17H19N3O2/c21-17(22)15-6-7-16(18-12-15)20-10-8-19(9-11-20)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,21,22)
• InChI Key： QBGFOAVNQHUNFD-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)N1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 297.147726857Da
• Monoisotopic Mass: 297.147726857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Melting Point: 228-229°C

6-(4-Benzylpiperazin-1-yl)nicotinic acid Security Information

• HazardClass：IRRITANT